Cas no 1092298-90-2 (3-(Pentan-2-YL)-1,2-oxazol-5-amine)
3-(Pentan-2-YL)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(PENTAN-2-YL)-1,2-OXAZOL-5-AMINE
- 3-pentan-2-yl-1,2-oxazol-5-amine
- 3-(Pentan-2-yl)isoxazol-5-amine
- AM806367
- Z1983080322
- 3-(Pentan-2-YL)-1,2-oxazol-5-amine
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- MDL: MFCD10691804
- Inchi: 1S/C8H14N2O/c1-3-4-6(2)7-5-8(9)11-10-7/h5-6H,3-4,9H2,1-2H3
- InChI Key: LVBCKPWTUDTVQS-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)CCC)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- XLogP3: 2.1
- Topological Polar Surface Area: 52
3-(Pentan-2-YL)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P279815-10mg |
3-(Pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P279815-50mg |
3-(Pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P279815-100mg |
3-(Pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 100mg |
$ 250.00 | 2022-06-03 | ||
| abcr | AB455013-1 g |
3-(Pentan-2-yl)-1,2-oxazol-5-amine; . |
1092298-90-2 | 1g |
€758.50 | 2023-06-15 | ||
| Chemenu | CM433796-1g |
3-(Pentan-2-Yl)-1,2-Oxazol-5-Amine |
1092298-90-2 | 95%+ | 1g |
$467 | 2023-01-08 | |
| eNovation Chemicals LLC | D761676-100mg |
3-(Pentan-2-Yl)-1,2-Oxazol-5-Amine |
1092298-90-2 | 95% | 100mg |
$200 | 2024-06-06 | |
| eNovation Chemicals LLC | D761676-250mg |
3-(Pentan-2-Yl)-1,2-Oxazol-5-Amine |
1092298-90-2 | 95% | 250mg |
$320 | 2024-06-06 | |
| Enamine | EN300-199644-0.05g |
3-(pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 95% | 0.05g |
$112.0 | 2023-09-16 | |
| Enamine | EN300-199644-0.1g |
3-(pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 95% | 0.1g |
$167.0 | 2023-09-16 | |
| Enamine | EN300-199644-0.25g |
3-(pentan-2-yl)-1,2-oxazol-5-amine |
1092298-90-2 | 95% | 0.25g |
$238.0 | 2023-09-16 |
3-(Pentan-2-YL)-1,2-oxazol-5-amine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(Pentan-2-YL)-1,2-oxazol-5-amine
Comprehensive Overview of 3-(Pentan-2-YL)-1,2-oxazol-5-amine (CAS No. 1092298-90-2): Properties, Applications, and Industry Insights
The chemical compound 3-(Pentan-2-YL)-1,2-oxazol-5-amine (CAS No. 1092298-90-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique structural features, including a pentyl substituent and an amine functional group, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and specialty chemical synthesis.
One of the most searched questions related to 3-(Pentan-2-YL)-1,2-oxazol-5-amine is its role in medicinal chemistry. Recent studies highlight its potential as a bioactive scaffold for designing novel therapeutics, particularly in targeting inflammatory pathways and microbial infections. The compound's heterocyclic core mimics natural products, making it a promising candidate for drug development. Additionally, its lipophilic properties enhance membrane permeability, a critical factor in optimizing pharmacokinetics.
In the context of green chemistry, 3-(Pentan-2-YL)-1,2-oxazol-5-amine aligns with the growing demand for sustainable synthetic routes. Researchers are investigating catalyst-free reactions and solvent-free conditions to produce this compound, reducing environmental impact. This approach resonates with the industry's shift toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.
The compound's structural versatility also makes it valuable in material science. For instance, its incorporation into polymeric matrices can improve thermal stability and mechanical strength, addressing key challenges in advanced materials. Searches for high-performance polymers often intersect with discussions about functionalized oxazoles, underscoring its relevance in cutting-edge applications.
Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 3-(Pentan-2-YL)-1,2-oxazol-5-amine. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and reproducibility. Queries about quality control and analytical validation frequently appear in databases, reflecting the compound's importance in precision-driven industries.
Market trends indicate rising interest in custom synthesis of 3-(Pentan-2-YL)-1,2-oxazol-5-amine, driven by its niche applications. Companies specializing in fine chemicals are expanding their portfolios to include such tailored solutions, catering to R&D and large-scale production needs. This trend aligns with broader searches for specialty chemical suppliers and contract manufacturing services.
In summary, 3-(Pentan-2-YL)-1,2-oxazol-5-amine (CAS No. 1092298-90-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its synthetic adaptability and functional diversity position it as a key player in modern chemistry, addressing both scientific and industrial demands. As research progresses, this compound is likely to feature prominently in innovations across multiple sectors.
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